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Yield Performance and Experimental Data

The table below summarizes the key performance data and experimental details from the available studies.

Study Focus / Product Reported Yield Impact Experimental Details Source | Context

| Tremisia (Fluindapyr + Flutriafol) | 15-20% yield improvement in wheat and sunflowers [1] |

Location: Ukraine field trials. * Crops: Wheat, Sunflower. ¢ Diseases Targeted: Alternaria, Septoria tritici

(wheat rust), Sclerotinia. | Al-generated investment analysis citing FMC field trials [1] | | Adastrio /

Fluindapyr (General Efficacy) | No statistically significant yield difference from non-treated control [2] | ¢

Location: University of Maryland Research Farms (2022). « Crop: Soybeans. « Application: R3 growth

stage. * Key Condition: No ratable foliar fungal diseases were present during the trial. | University efficacy

trial [2] | | Fluindapyr (Ecotoxicology) | Not Applicable (Toxicity Study) | « Organism: Earthworms

(Eisenia fetida). * Findings: Induced oxidative stress, tissue damage, and suppressed growth/reproduction at

tested concentrations [3] | Academic laboratory study [3] |

Experimental Protocols and Methodologies

For a rigorous evaluation, the methodologies from the key studies are detailed below.
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University of Maryland Soybean Efficacy Trial (2022)

This protocol is a representative example of a field trial for fungicide performance evaluation [2].

Plot Design: Randomized complete block design with five replicates at three research stations.

Crop & Planting: Full-season soybeans were planted in plots sized 11 by 30 feet.
Application Protocol:

o Timing: Applied at the R3 growth stage (beginning of pod development).

o Equipment: COz-powered backpack sprayer.

o Nozzles & Calibration: TeeJet 8003 nozzles, calibrated to deliver 20 gallons per acre at 35 psi.

Data Collection:

o Disease Assessment: Foliar disease incidence and severity were rated prior to application and

approximately every two weeks thereafter until the R6 growth stage.

o Yield Measurement: The center of each plot was harvested with a research combine, and
yields were adjusted to 13% moisture.

o Statistical Analysis: Data were analyzed using ANOVA, and significant differences between
treatments were separated using Fisher’s Least Significant Difference (LSD at 0=0.10).

Ecotoxicology Study on Earthworms

This study details the laboratory method for assessing non-target toxicity [3].

¢ Test Organism: Mature adult earthworms (Eisenia fetida) with a well-developed clitellum.
e Exposure Setup:
o Medium: Artificial soil was used.
o Concentrations: Earthworms were exposed to a range of concentrations of Fluindapyr (0.1,
1.0, 2.5, and 5.0 mg/kg) in the soil.
o Conditions: Tests were conducted in an illuminated incubator at a constant temperature of
20°C £ 1°C for 14 days (acute) or 28 days (chronic).
¢ Endpoint Measurements:
o Acute Toxicity: Mortality observed over 14 days.
o Chronic Toxicity: Measurements included growth (biomass change), reproduction (cocoon
production), and biochemical markers of oxidative stress.
o Histopathological Examination: Tissue damage to the epidermis and intestines was
examined.

Mode of Action and Signaling Pathway
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Fluindapyr is a succinate dehydrogenase inhibitor (SDHI), classified as a Fungicide Resistance Action

Committee (FRAC) Group 7. The following diagram illustrates its specific mechanism of action within the
fungal mitochondrial electron transport chain.
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The diagram shows that Fluindapyr binds to the succinate dehydrogenase enzyme, a key component of the
mitochondrial electron transport chain. This inhibition halts cellular energy production, leading to fungal cell

death [4] [5].

Interpretation and Further Research

The data shows that Fluindapyr's performance is highly context-dependent. It can provide significant yield

benefits under disease pressure but offers no advantage in the absence of target pathogens [1] [2].
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e For a complete comparison, you would need data from head-to-head trials comparing Fluindapyr-
based products against other leading SDHIs and fungicides from different FRAC groups across
multiple seasons and locations.

¢ For safety profiling, the ecotoxicology data suggests a need to evaluate its environmental impact
relative to other fungicides, considering factors like soil persistence and toxicity to non-target
organisms [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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